Cas no 1019604-09-1 ([1-(3-chlorophenyl)propyl](2-methoxyethyl)amine)

• Product Name: [1-(3-chlorophenyl)propyl](2-methoxyethyl)amine
• CAS No: 1019604-09-1
• MF: C₁₂H₁₈ClNO
• MW: 227.730422496796
• CID: 5229946
• Update Time: 2025-05-24

[1-(3-chlorophenyl)propyl](2-methoxyethyl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 3-chloro-α-ethyl-N-(2-methoxyethyl)-
• 1-(3-Chlorophenyl)-N-(2-methoxyethyl)propan-1-amine
• [1-(3-chlorophenyl)propyl](2-methoxyethyl)amine

• Inchi： 1S/C12H18ClNO/c1-3-12(14-7-8-15-2)10-5-4-6-11(13)9-10/h4-6,9,12,14H,3,7-8H2,1-2H3
• InChI Key： PCBPFRATHPRXQT-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(Cl)C=1)(CC)NCCOC

[1-(3-chlorophenyl)propyl](2-methoxyethyl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

Additional information on [1-(3-chlorophenyl)propyl](2-methoxyethyl)amine

Comprehensive Overview of [1-(3-chlorophenyl)propyl](2-methoxyethyl)amine (CAS No. 1019604-09-1)

[1-(3-chlorophenyl)propyl](2-methoxyethyl)amine (CAS No. 1019604-09-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique amine and methoxyethyl functional groups, is often explored for its potential applications in drug development and material science. Researchers are particularly interested in its molecular structure, which combines a 3-chlorophenyl moiety with a propylamine chain, offering versatile reactivity and binding properties.

In recent years, the demand for custom synthesis of compounds like [1-(3-chlorophenyl)propyl](2-methoxyethyl)amine has surged, driven by advancements in medicinal chemistry and biotechnology. Its CAS No. 1019604-09-1 is frequently searched in academic databases and commercial catalogs, reflecting its relevance in high-throughput screening and targeted drug design. The compound's lipophilicity and hydrogen-bonding capacity make it a candidate for modulating biological pathways, aligning with current trends in personalized medicine and small-molecule therapeutics.

The synthesis of [1-(3-chlorophenyl)propyl](2-methoxyethyl)amine typically involves multi-step organic reactions, including alkylation and reductive amination. Its chemical stability under various conditions has been a focal point for industrial applications, particularly in API (Active Pharmaceutical Ingredient) production. Notably, the compound's solubility profile and bioavailability are critical parameters for formulation scientists, who seek to optimize its drug delivery mechanisms.

From an SEO perspective, queries such as "buy [1-(3-chlorophenyl)propyl](2-methoxyethyl)amine" or "CAS 1019604-09-1 suppliers" highlight its commercial demand. Additionally, discussions on structure-activity relationships (SAR) and patent literature around this compound are prevalent in scientific forums. Its potential role in neurological research and receptor modulation further elevates its profile, as these areas align with global health priorities like neurodegenerative disease treatment.

Environmental and green chemistry considerations are also shaping the discourse around [1-(3-chlorophenyl)propyl](2-methoxyethyl)amine. Researchers are investigating sustainable synthesis routes to minimize waste and energy consumption, reflecting broader industry shifts toward eco-friendly practices. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to ensure the compound's purity and structural integrity, meeting stringent regulatory standards.

In summary, [1-(3-chlorophenyl)propyl](2-methoxyethyl)amine (CAS No. 1019604-09-1) represents a compelling case study in modern chemical innovation. Its interdisciplinary applications—from pharmacology to materials science—underscore its value in both academic and industrial settings. As AI-driven drug discovery accelerates, compounds like this will likely remain at the forefront of cutting-edge research, addressing unmet medical needs and technological challenges.